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Compound of Interest

Compound Name: GET73

Cat. No.: B3031220 Get Quote

Essential Safety and Logistical Information for the Disposal of GET73, an Investigational Drug.

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of GET73, a compound under investigation for the treatment of alcohol use disorder.[1]

Adherence to these procedures is critical to ensure the safety of laboratory personnel and to

maintain environmental compliance.

Immediate Safety Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for GET73. While a specific, publicly available SDS for GET73 is not available, general

principles for handling investigational new drugs and related chemical compounds should be

strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., Nitrile rubber with a thickness of

>=0.35mm).[2]

Body Protection: A lab coat or chemical-resistant apron is required.

Respiratory Protection: If there is a risk of generating aerosols or dust, use a properly fitted

respirator.
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Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills: Absorb spills with an inert material (e.g., sand, diatomite) and collect for disposal as

hazardous waste.[3] Ensure adequate ventilation. Do not allow the product to enter drains.[3]

Chemical and Physical Properties of GET73
GET73, also known as N-[(4-trifluoromethyl)benzyl]4-methoxybutyramide, is a negative

allosteric modulator of the mGluR5 receptor.[1][4] It is structurally related to gamma-

hydroxybutyric acid (GHB).[5][6]

Property Value

IUPAC Name
4-methoxy-N-[[4-

(trifluoromethyl)phenyl]methyl]butanamide

CAS Number 202402-01-5

Molecular Formula C13H16F3NO2

Molar Mass 275.271 g·mol−1

Solubility Soluble in DMSO

Source: PubChem, TargetMol[1][4]

Step-by-Step Disposal Protocol
The disposal of GET73 must be handled as hazardous chemical waste. Do not dispose of

GET73 down the drain or in regular trash.
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Experimental Protocol for Waste Segregation and Collection:

Identify Waste Type: Determine if the waste is pure GET73, a solution, or contaminated lab

supplies.

Select Compatible Container: Use a designated, leak-proof hazardous waste container with

a screw-on cap.[7] The original container is ideal if it is in good condition.[8][9] Do not use

food containers.[8]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"GET73 (N-[(4-trifluoromethyl)benzyl]4-methoxybutyramide)," and the approximate

concentration and quantity.

Segregation: Store the GET73 waste container separately from incompatible materials such

as strong acids and bases.[8] Utilize secondary containment to capture any potential leaks.

[7]

Storage: Keep the waste container in a designated, well-ventilated hazardous waste storage

area.[7] Keep containers securely closed except when adding waste.[7]

Waste Pickup: Arrange for collection by your institution's Environmental Health & Safety

(EH&S) department or a licensed hazardous waste disposal contractor.[7][9] Do not exceed

the maximum accumulation time or quantity limits set by your institution.[7]

Disposal of Contaminated Materials:

Solid Waste: Items such as gloves, absorbent paper, and pipette tips that are contaminated

with GET73 should be collected in a clearly labeled, sealed plastic bag and disposed of as

hazardous solid waste.[7]

Sharps: Contaminated needles, syringes, or broken glass must be placed in a designated

sharps container for hazardous waste.[7]

Empty Containers: Triple-rinse empty GET73 containers with a suitable solvent.[10] Collect

the rinsate as hazardous liquid waste.[10] After rinsing, the container may be disposed of in

the regular trash, or preferably, reused for compatible waste.[10]
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Logical Flow for GET73 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of GET73 and associated waste.
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Caption: Workflow for the safe disposal of GET73 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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